Cas no 1105243-82-0 ([5-(furan-2-yl)-1,2-oxazol-3-yl]methyl 2-(3-methoxyphenoxy)acetate)

• Product Name: [5-(furan-2-yl)-1,2-oxazol-3-yl]methyl 2-(3-methoxyphenoxy)acetate
• CAS No: 1105243-82-0
• MF: C₁₇H₁₅NO₆
• MW: 329.304105043411
• CID: 5814283
• PubChem ID: 30608443
• Update Time: 2025-06-09

[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl 2-(3-methoxyphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• [5-(furan-2-yl)-1,2-oxazol-3-yl]methyl 2-(3-methoxyphenoxy)acetate
• F2496-1376
• (5-(furan-2-yl)isoxazol-3-yl)methyl 2-(3-methoxyphenoxy)acetate
• AKOS024653016
• 1105243-82-0

• Inchi： 1S/C17H15NO6/c1-20-13-4-2-5-14(9-13)22-11-17(19)23-10-12-8-16(24-18-12)15-6-3-7-21-15/h2-9H,10-11H2,1H3
• InChI Key： HEENNNIYKCGHDI-UHFFFAOYSA-N
• SMILES： C(OCC1C=C(C2=CC=CO2)ON=1)(=O)COC1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 329.08993720g/mol
• Monoisotopic Mass: 329.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on [5-(furan-2-yl)-1,2-oxazol-3-yl]methyl 2-(3-methoxyphenoxy)acetate

Research Brief on [5-(furan-2-yl)-1,2-oxazol-3-yl]methyl 2-(3-methoxyphenoxy)acetate (CAS: 1105243-82-0)

In recent years, the compound [5-(furan-2-yl)-1,2-oxazol-3-yl]methyl 2-(3-methoxyphenoxy)acetate (CAS: 1105243-82-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of both furan and oxazole rings, combined with the methoxyphenoxyacetate moiety, suggests a versatile chemical scaffold capable of interacting with multiple biological targets. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The synthesis of [5-(furan-2-yl)-1,2-oxazol-3-yl]methyl 2-(3-methoxyphenoxy)acetate involves a multi-step process, starting with the construction of the oxazole core followed by the introduction of the furan and methoxyphenoxyacetate groups. Recent studies have optimized this synthetic route to improve yield and purity, making the compound more accessible for further research. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structure and purity of the synthesized compound. These methodological advancements have facilitated a deeper understanding of the compound's chemical properties and stability under various conditions.

Biological evaluations of [5-(furan-2-yl)-1,2-oxazol-3-yl]methyl 2-(3-methoxyphenoxy)acetate have revealed its potential as a modulator of key cellular pathways. In vitro studies have demonstrated its ability to inhibit specific enzymes involved in inflammatory and proliferative processes, suggesting its utility in treating conditions such as cancer and chronic inflammation. Additionally, the compound has shown moderate activity against certain bacterial strains, indicating a possible role in antimicrobial therapy. These findings are supported by molecular docking studies, which highlight the compound's affinity for target proteins and its potential mechanism of action.

Despite these promising results, challenges remain in the development of [5-(furan-2-yl)-1,2-oxazol-3-yl]methyl 2-(3-methoxyphenoxy)acetate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Recent research has begun to explore formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's pharmacokinetic profile. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in overcoming these hurdles and advancing the compound toward clinical trials.

In conclusion, [5-(furan-2-yl)-1,2-oxazol-3-yl]methyl 2-(3-methoxyphenoxy)acetate represents a promising candidate for drug development, with its unique chemical structure and diverse biological activities. Continued research into its synthesis, mechanism of action, and therapeutic potential will be essential in unlocking its full clinical value. This brief underscores the importance of interdisciplinary collaboration in translating chemical discoveries into viable medical solutions.